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Compound of Interest

Compound Name: Ethyl 4-acetyl-5-oxohexanoate

Cat. No.: B1333547 Get Quote

Ethyl 4-acetyl-5-oxohexanoate is a dicarbonyl compound utilized as a key building block in

the synthesis of various organic molecules, notably in the development of therapeutic agents.

This technical guide provides an in-depth overview of its chemical identifiers, physicochemical

properties, and its application in synthetic protocols, particularly in the creation of curcumin

analogs with anti-androgenic properties. The information is tailored for researchers, scientists,

and professionals in the field of drug development.

Core Identifiers and Chemical Properties
Ethyl 4-acetyl-5-oxohexanoate is a colorless to pale yellow liquid.[1] It is recognized by the

CAS Number 2832-10-2.[2][3][4][5][6][7] A comprehensive list of its identifiers and

physicochemical properties is provided below for easy reference.

Table 1: Chemical Identifiers for Ethyl 4-acetyl-5-
oxohexanoate
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Identifier Type Value

CAS Number 2832-10-2[2][3][4][5]

Molecular Formula C₁₀H₁₆O₄[1][2][4]

Molecular Weight 200.23 g/mol [2][4][5]

IUPAC Name ethyl 4-acetyl-5-oxohexanoate[1]

Synonyms Ethyl 4,4-diacetylbutyrate[2][6]

MDL Number MFCD00009211[2][5]

InChI
1S/C10H16O4/c1-4-14-10(13)6-5-

9(7(2)11)8(3)12/h9H,4-6H2,1-3H3[5]

InChIKey YRSGDLIATOURQO-UHFFFAOYSA-N[5]

SMILES CCOC(=O)CCC(C(C)=O)C(C)=O[5]

PubChem Substance ID 24858200[5]

Table 2: Physicochemical Properties of Ethyl 4-acetyl-5-
oxohexanoate
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Property Value Source

Physical Form Liquid [1][5]

Appearance Clear colorless to pale yellow [1]

Purity ≥97.5% (GC) [1]

Density 1.067 g/mL at 25 °C [3][5][8]

Boiling Point 153-154 °C at 19 mmHg [3][5][8]

Refractive Index n20/D 1.457 [3][5]

Topological Polar Surface Area 60.44 Å² [2]

LogP 1.1239 [2]

Hydrogen Bond Acceptors 4 [2]

Hydrogen Bond Donors 0 [2]

Rotatable Bonds 6 [2]

Experimental Protocols and Applications
Ethyl 4-acetyl-5-oxohexanoate serves as a versatile intermediate in organic synthesis. Its

primary documented application is in the synthesis of curcumin analogs investigated for their

potential as anti-prostate cancer agents.

General Synthesis of Ethyl 4-acetyl-5-oxohexanoate
A general method for the preparation of Ethyl 4-acetyl-5-oxohexanoate involves the acylation

of a precursor ester.

Reaction: Ethyl 5-oxohexanoate is reacted with acetyl chloride under alkaline conditions.[9] The

reaction is typically conducted at room temperature, followed by appropriate purification steps

to yield the final product.[9]

Synthesis of Curcumin Analogs using Ethyl 4-acetyl-5-
oxohexanoate
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A key application of this compound is in the synthesis of curcumin analogs with elongated

linkers, which have shown potential antiandrogenic activity. The synthesis is achieved by

reacting Ethyl 4-acetyl-5-oxohexanoate with a suitable aldehyde, such as 4-hydroxy-3-

methoxy-cinnamaldehyde.[4]

Experimental Workflow:
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Reactants

Process

Product

Ethyl 4-acetyl-5-oxohexanoate

Reaction in suitable solvent
(e.g., with boric anhydride, tributyl borate,

and n-butylamine in ethyl acetate)

4-hydroxy-3-methoxy-cinnamaldehyde

Curcumin Analog
(e.g., 7-(4-hydroxy-3-methoxyphenyl)-4-[3-(4-hydroxy-3-methoxyphenyl)acryloyl]-5-oxohepta-4,6-dienoic acid ethyl ester)

Aldol Condensation
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Inhibition by Curcumin Analogs
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Curcumin Analog
(from Ethyl 4-acetyl-5-oxohexanoate)

Steroid 5-alpha Reductase (S5αR)

Inhibits

Androgen Receptor (AR)

Antagonizes

Testosterone

Dihydrotestosterone (DHT)

Gene Transcription
(Prostate Cell Growth)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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